Cas no 118248-48-9 (2-Azetidinone,3-(3-buten-1-yl)-4-(1-methylethyl)-, (3R,4R)-rel-)

• Product Name: 2-Azetidinone,3-(3-buten-1-yl)-4-(1-methylethyl)-, (3R,4R)-rel-
• CAS No: 118248-48-9
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 131810
• PubChem ID: 45096353
• Update Time: 2025-04-19

2-Azetidinone,3-(3-buten-1-yl)-4-(1-methylethyl)-, (3R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinone,3-(3-buten-1-yl)-4-(1-methylethyl)-, (3R,4R)-rel-
• 2-Azetidinone,3-(3-butenyl)-4-(1-methylethyl)-,trans-(9CI)
• 118248-48-9
• (3R,4R)-3-(But-3-en-1-yl)-4-isopropylazetidin-2-one

• Inchi： 1S/C10H17NO/c1-4-5-6-8-9(7(2)3)11-10(8)12/h4,7-9H,1,5-6H2,2-3H3,(H,11,12)/t8-,9-/m1/s1
• InChI Key： XDTYDOXADLGAQY-RKDXNWHRSA-N
• SMILES： O=C1[C@H](CCC=C)[C@@H](C(C)C)N1

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 29.1